Cas no 131666-46-1 (4-Quinolinamine,8-methoxy-N-(2-methylphenyl)-)

• Product Name: 4-Quinolinamine,8-methoxy-N-(2-methylphenyl)-
• CAS No: 131666-46-1
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 173580
• PubChem ID: 125497
• Update Time: 2025-04-19

4-Quinolinamine,8-methoxy-N-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinamine,8-methoxy-N-(2-methylphenyl)-
• 8-methoxy-N-(2-methylphenyl)quinolin-4-amine
• (8-Methoxy-quinolin-4-yl)-o-tolyl-amine
• 131666-46-1
• Skf-96464
• BDBM50001224
• SK&F 96464
• DTXSID90157173
• CHEMBL117953
• 4-Quinolinamine, 8-methoxy-N-(2-methylphenyl)-

• Inchi： 1S/C17H16N2O/c1-12-6-3-4-8-14(12)19-15-10-11-18-17-13(15)7-5-9-16(17)20-2/h3-11H,1-2H3,(H,18,19)
• InChI Key： SWIYBRDDDUUPGB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C1=NC=CC=2NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 264.12638
• Monoisotopic Mass: 264.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.15